![molecular formula C7H5NO4S3 B6247732 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid CAS No. 2408972-09-6](/img/no-structure.png)
5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid
Description
5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid is an organic compound with the IUPAC name 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid . It has a molecular weight of 263.32 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of thiophene derivatives, such as 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid, often involves heterocyclization of various substrates . Some common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . For instance, the Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The InChI code for 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid is 1S/C7H5NO4S3/c8-15(11,12)6-2-4-3(14-6)1-5(13-4)7(9)10/h1-2H,(H,9,10)(H2,8,11,12) . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
Thiophene derivatives, including 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid, are essential heterocyclic compounds that exhibit a variety of properties and applications . They are used in industrial chemistry and material science as corrosion inhibitors . They also play a significant role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .Physical And Chemical Properties Analysis
5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid is a powder that is stored at room temperature . It has a molecular weight of 263.32 .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid involves the introduction of a sulfamoyl group onto a thieno[3,2-b]thiophene-2-carboxylic acid molecule.", "Starting Materials": [ "Thieno[3,2-b]thiophene-2-carboxylic acid", "Sulfamic acid", "Sodium hydroxide", "Acetic anhydride", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Thieno[3,2-b]thiophene-2-carboxylic acid is reacted with sulfamic acid in the presence of sodium hydroxide to form the corresponding sulfamoyl derivative.", "The sulfamoyl derivative is then acetylated using acetic anhydride in the presence of methanol to form the corresponding acetyl derivative.", "The acetyl derivative is then hydrolyzed using sodium hydroxide in the presence of water to form the final product, 5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid." ] } | |
CAS RN |
2408972-09-6 |
Product Name |
5-sulfamoylthieno[3,2-b]thiophene-2-carboxylic acid |
Molecular Formula |
C7H5NO4S3 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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